Cas no 1704082-12-1 ((3-(4-(Tert-butoxycarbonyl)piperazine-1-carbonyl)-4-chlorophenyl)boronic acid)

• Product Name: (3-(4-(Tert-butoxycarbonyl)piperazine-1-carbonyl)-4-chlorophenyl)boronic acid
• CAS No: 1704082-12-1
• MF: C₁₆H₂₂BClN₂O₅
• MW: 368.620283603668
• MDL: MFCD28400449
• CID: 4674275
• Update Time: 2025-08-05

(3-(4-(Tert-butoxycarbonyl)piperazine-1-carbonyl)-4-chlorophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-(4-(tert-butoxycarbonyl)piperazine-1-carbonyl)-4-chlorophenyl)boronic acid
• AM88348
• (3-(4-(t-Butoxycarbonyl)piperazine-1-carbonyl)-4-chlorophenyl)boronic acid
• (3-(4-(Tert-butoxycarbonyl)piperazine-1-carbonyl)-4-chlorophenyl)boronic acid

• MDL： MFCD28400449
• Inchi： 1S/C16H22BClN2O5/c1-16(2,3)25-15(22)20-8-6-19(7-9-20)14(21)12-10-11(17(23)24)4-5-13(12)18/h4-5,10,23-24H,6-9H2,1-3H3
• InChI Key： CNWLGRHFYXCFGU-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(B(O)O)C=C1C(N1CCN(C(=O)OC(C)(C)C)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 491
• Topological Polar Surface Area: 90.3